Cas no 464-92-6 (Asiatic acid)

• Product Name: Asiatic acid
• CAS No: 464-92-6
• MF: C₃₀H₄₈O₅
• MW: 488.6991
• MDL: MFCD00238541
• CID: 37595
• PubChem ID: 24878917
• Update Time: 2026-01-22

Asiatic acid Chemical and Physical Properties

Names and Identifiers

• asiatic acid
• ASIATIC ACID(P) PrintBack
• ASIATIC ACID(RG)
• Urs-12-en-28-oic acid,2,3,23-trihydroxy-, (2a,3b,4a)-
• 2,3,23-TRIHYDROXY-12-URSEN-28-OIC ACID
• Asiantic acid
• Asiatic?acid
• DaMMarolic acid
• 2α,23-Dihydroxyursolic acid
• NSC 166063
• 2α,3β,23-Trihydroxy-12-ursen-28-oic Acid
• (1S,2R,4aS,6aR,6aS,6bR,8aR,9S,10S,11R,12aS,14bR)-10,11-Dihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
• [ "2α", "3β", "23-Trihydroxyurs-12-en-28-oic acid" ]
• 2α
• Asiatic-acid
• JXSVIVRDWWRQRT-UYDOISQJSA-N
• 9PA5A687X5
• (2
• A,3
• Asiatic acid, 97%
• Asiatic acid

• MDL： MFCD00238541
• Inchi： 1S/C30H48O5/c1-17-9-12-30(25(34)35)14-13-28(5)19(23(30)18(17)2)7-8-22-26(3)15-20(32)24(33)27(4,16-31)21(26)10-11-29(22,28)6/h7,17-18,20-24,31-33H,8-16H2,1-6H3,(H,34,35)/t17-,18+,20-,21-,22-,23+,24+,26+,27+,28-,29-,30+/m1/s1
• InChI Key： JXSVIVRDWWRQRT-UYDOISQJSA-N
• SMILES： O([H])[C@@]1([H])[C@@]([H])(C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])([C@]1(C([H])([H])[H])C([H])([H])O[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H])O[H]

Computed Properties

• Exact Mass: 488.35000
• Monoisotopic Mass: 488.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 98
• Molecular Weight: 488.7

Experimental Properties

• Color/Form: Powder
• Density: 1.1800
• Melting Point: 325-330 °C (lit.)
• Boiling Point: 609.4°C at 760 mmHg
• Flash Point: 336.4 °C
• Refractive Index: 1.579
• Solubility: methanol: soluble1mg/mL, clear, colorless
• Water Partition Coefficient: Soluble in dimethyl sulfoxide, ethanol and dimethylformamide. Sparingly soluble in water
• PSA: 97.99000
• LogP: 5.03270
• Vapor Pressure: 1.17X10-17 mm Hg at 25 °C (est)

Asiatic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：YU9580000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Asiatic acid

Asiatic Acid (CAS No. 464-92-6): A Comprehensive Overview of Its Bioactive Properties and Recent Research Findings

Asiatic acid, with the chemical formula C₃₈H₅₂O₈, is a naturally occurring triterpenoid compound classified under the ursane class. It is primarily derived from various plant species, including Terminalia chebula (the Indian Gooseberry), Pteronia incana, and Aralia cordata. The compound is renowned for its diverse pharmacological properties, making it a subject of extensive research in the field of natural products and medicinal chemistry.

The structural complexity of Asiatic acid contributes to its remarkable biological activity. Its molecular framework features multiple hydroxyl groups and a lupane core, which are crucial for its interactions with biological targets. These structural attributes have positioned it as a promising candidate for therapeutic applications, particularly in the realms of anti-inflammatory, antioxidant, and anticancer research.

In recent years, significant advancements have been made in understanding the pharmacological mechanisms of Asiatic acid. Studies have demonstrated its ability to modulate various cellular pathways, including those involved in inflammation and cancer progression. For instance, research has highlighted its potential to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by suppressing nuclear factor kappa B (NF-κB) signaling. This mechanism has been particularly intriguing for researchers developing novel anti-inflammatory agents.

Moreover, Asiatic acid has shown promising antioxidant properties, which are attributed to its capacity to scavenge free radicals and reduce oxidative stress. Oxidative stress is implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Preclinical studies have indicated that Asiatic acid can protect against oxidative damage by enhancing the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

The anticancer potential of Asiatic acid has also been extensively explored. Research has revealed its ability to induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Additionally, it has been shown to inhibit the proliferation of cancer cells by disrupting microtubule formation and thereby preventing cell division. These findings have prompted further investigation into the development of Asiatic acid-based chemotherapeutic agents.

CAS No. 464-92-6 serves as a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. The CAS registry number is maintained by the Chemical Abstracts Service, an authoritative source for chemical information. This standardized identification system facilitates efficient communication among researchers and enables precise tracking of compound-specific data.

The extraction and purification of Asiatic acid from natural sources remain a critical challenge due to its low abundance in plant tissues. Advanced techniques such as chromatography and solvent extraction are employed to isolate the compound in high purity. These methods are essential for ensuring the efficacy and safety of derivatives used in pharmaceutical formulations.

In conclusion, Asiatic acid (CAS No. 464-92-6) is a multifaceted bioactive compound with significant therapeutic potential. Its diverse pharmacological effects make it a valuable candidate for further clinical development. Ongoing research aims to elucidate additional mechanisms of action and optimize delivery systems for enhanced therapeutic efficacy.